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Compound of Interest

Compound Name: BR102910

Cat. No.: B15291133

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on utilizing BR102910, a potent and selective fibroblast activation

protein (FAP) inhibitor, in various animal models. Here you will find troubleshooting advice,

frequently asked questions (FAQs), and standardized protocols to facilitate your in vivo

experiments.

Frequently Asked Questions (FAQs)
Q1: What is BR102910 and what is its mechanism of action?

BR102910 is a novel, orally active small molecule inhibitor of Fibroblast Activation Protein

(FAP).[1] FAP is a type II transmembrane serine protease with both dipeptidyl peptidase and

endopeptidase activities.[2] It is minimally expressed in healthy adult tissues but is significantly

upregulated in sites of tissue remodeling, such as in tumors, fibrotic tissues, and areas of

inflammation.[2] BR102910 selectively binds to and inhibits the enzymatic activity of FAP,

thereby modulating downstream signaling pathways involved in extracellular matrix

degradation and cellular invasion.

Q2: In which animal models has BR102910 been tested?
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Published in vivo efficacy studies have demonstrated satisfactory FAP inhibition in C57BL/6J

mice.[1][2] While specific protocols for other species are not yet widely published, this guide

provides recommendations for adapting the protocol to other rodent models.

Q3: What is the recommended starting dose for BR102910 in mice?

Based on preclinical studies in C57BL/6J mice, oral administration of BR102910 at doses of 10

mg/kg and 30 mg/kg resulted in significant, dose-dependent inhibition of FAP.[3] The selection

of the optimal dose will depend on the specific animal model, the disease context, and the

desired level of FAP inhibition.

Q4: How should BR102910 be prepared for oral administration?

BR102910 is soluble in DMSO.[1] For in vivo studies, it is common to prepare a stock solution

in DMSO and then dilute it with a vehicle suitable for oral gavage, such as corn oil or a solution

of 0.5% methylcellulose. It is crucial to ensure the final concentration of DMSO is well-tolerated

by the animal model.
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent FAP inhibition

- Improper drug formulation

and administration- Incorrect

dosage- Variability in animal

metabolism

- Ensure complete

solubilization of BR102910 and

use precise oral gavage

techniques.- Perform a dose-

response study to determine

the optimal dose for your

model.- Standardize animal

age, weight, and fasting state.

Adverse effects observed (e.g.,

weight loss, lethargy)

- Vehicle toxicity (e.g., high

DMSO concentration)- Off-

target effects at high doses-

Animal stress from handling

and gavage

- Reduce the final DMSO

concentration in the

administered volume.- Lower

the dose of BR102910 or

reduce the frequency of

administration.- Ensure proper

training in animal handling and

oral gavage techniques to

minimize stress.

Difficulty in achieving desired

plasma concentration

- Poor oral bioavailability in the

chosen model- Rapid

metabolism of the compound

- Consider alternative routes of

administration (e.g.,

intraperitoneal injection),

though this may require

different vehicle formulations.-

Increase the dosing frequency

based on pharmacokinetic

studies.

Experimental Protocols & Data
Comparative Inhibitory Activity of BR102910
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Target IC50 (nM) Species

FAP 1 - 2 Not Specified

DPPIV >100,000 Not Specified

PREP 49,000 Not Specified

Note: Data sourced from in vitro assays.[1][3]

In Vivo FAP Inhibition in C57BL/6J Mice
Dosage (Oral) FAP Inhibition

10 mg/kg Significant

30 mg/kg Dose-dependent increase from 10 mg/kg

Note: This data is based on a single study and further dose-response studies are

recommended.[3]

Visualized Experimental Workflow and Signaling
Pathway
BR102910 In Vivo Study Workflow
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Caption: A generalized workflow for an in vivo study using BR102910.

Proposed Signaling Pathway of FAP Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15291133/docs#technical-support-center-br102910-
protocol-adjustment-for-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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